Cas no 1313410-86-4 (methyl 7-bromoimidazo[1,2-a]pyridine-3-carboxylate)

• Product Name: methyl 7-bromoimidazo[1,2-a]pyridine-3-carboxylate
• CAS No: 1313410-86-4
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• CID: 2770178
• PubChem ID: 67259752
• Update Time: 2025-11-02

methyl 7-bromoimidazo[1,2-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-bromoimidazo[1,2-a]pyridine-3-carboxylate
• P12795
• DB-172482
• CS-0054452
• DTXSID50736701
• FITANCORDURZOD-UHFFFAOYSA-N
• methyl7-bromoimidazo[1,2-a]pyridine-3-carboxylate
• SB15852
• 7-Bromo-imidazo[1,2-a]pyridine-3-carboxylic acid methyl ester
• EN300-7417178
• SCHEMBL2048286
• Imidazo[1,2-a]pyridine-3-carboxylic acid, 7-bromo-, methyl ester
• MFCD20527654
• Z1322795870
• 1313410-86-4
• NCC41086

• Inchi： 1S/C9H7BrN2O2/c1-14-9(13)7-5-11-8-4-6(10)2-3-12(7)8/h2-5H,1H3
• InChI Key： FITANCORDURZOD-UHFFFAOYSA-N
• SMILES： BrC1C=CN2C(C(=O)OC)=CN=C2C=1

Computed Properties

• Exact Mass: 253.96909g/mol
• Monoisotopic Mass: 253.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on methyl 7-bromoimidazo[1,2-a]pyridine-3-carboxylate

Recent Advances in the Application of Methyl 7-bromoimidazo[1,2-a]pyridine-3-carboxylate (CAS: 1313410-86-4) in Chemical Biology and Pharmaceutical Research

Methyl 7-bromoimidazo[1,2-a]pyridine-3-carboxylate (CAS: 1313410-86-4) has emerged as a pivotal intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its versatility in medicinal chemistry, owing to its unique structural features that allow for diverse functionalization. This research briefing synthesizes the latest findings on this compound, focusing on its synthetic applications, mechanistic insights, and potential therapeutic implications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized methyl 7-bromoimidazo[1,2-a]pyridine-3-carboxylate as a key precursor for the development of novel Bruton's tyrosine kinase (BTK) inhibitors. The bromo-substitution at the 7-position facilitated efficient Suzuki-Miyaura cross-coupling reactions, enabling the introduction of diverse aryl and heteroaryl groups. This approach led to the discovery of several potent BTK inhibitors with improved selectivity profiles, demonstrating the compound's critical role in structure-activity relationship (SAR) optimization.

Another significant application was reported in Bioorganic & Medicinal Chemistry Letters, where the compound served as a scaffold for designing allosteric modulators of G-protein-coupled receptors (GPCRs). The electron-withdrawing carboxylate group at the 3-position was found to enhance binding affinity to specific GPCR subtypes, while the bromo moiety allowed for further derivatization to fine-tune pharmacokinetic properties. These findings underscore the compound's utility in targeting challenging drug classes like GPCRs.

Recent synthetic methodology developments have also expanded the utility of 1313410-86-4. A 2024 Organic Letters publication described a novel photoredox-catalyzed C-H functionalization protocol that enables direct modification of the imidazopyridine core without requiring pre-functionalization. This breakthrough reduces synthetic steps and improves yields for derivatives of methyl 7-bromoimidazo[1,2-a]pyridine-3-carboxylate, potentially accelerating drug discovery efforts.

From a mechanistic perspective, computational studies have provided new insights into the reactivity of this compound. Density functional theory (DFT) calculations published in ACS Omega revealed that the bromine atom at the 7-position significantly influences the electron density distribution across the heterocyclic system, explaining its preferential reactivity in cross-coupling reactions at this site. These findings are guiding more rational design of subsequent derivatives.

In the pharmaceutical development pipeline, several candidates derived from this scaffold have entered preclinical evaluation. Notably, a series of JAK3 inhibitors featuring the 7-bromoimidazopyridine core have shown promising results in autoimmune disease models, with one candidate expected to enter Phase I clinical trials in late 2024. The metabolic stability imparted by the methyl ester group appears to contribute significantly to the favorable drug-like properties of these molecules.

Looking forward, researchers are exploring the potential of 1313410-86-4 in targeted protein degradation strategies. Preliminary results presented at the 2024 American Chemical Society National Meeting demonstrated successful incorporation of this scaffold into PROTAC (proteolysis targeting chimera) molecules targeting oncogenic proteins. The ability to simultaneously engage target proteins and E3 ubiquitin ligases makes this compound particularly valuable in this cutting-edge therapeutic modality.

In conclusion, methyl 7-bromoimidazo[1,2-a]pyridine-3-carboxylate continues to prove its value as a versatile building block in medicinal chemistry. The recent advancements highlighted in this briefing demonstrate its growing importance across multiple therapeutic areas and technological approaches. As synthetic methodologies advance and our understanding of its molecular interactions deepens, this compound is likely to remain a focus of innovative drug discovery efforts in the coming years.